2-Ethoxy-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C7H8N4O2
• Molecular Weight: 180.16 g/mol
• SMILES: CCOC1=NN2C=CC(=O)NC2=N1
• InChI: InChI=1S/C7H8N4O2/c1-2-13-7-9-6-8-5(12)3-4-11(6)10-7/h3-4H,2H2,1H3,(H,8,9,10,12)
• InChIKey: ASUPRZKQBSCNHI-UHFFFAOYSA-N

2-Ethoxy-triazolopyrimidinone Scaffold Overview

2-Ethoxy-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 1566967-79-0) is a heterocyclic small molecule belonging to the [1,2,4]triazolo[1,5-a]pyrimidin-5-one class . Its core structure features a fused triazole-pyrimidine bicyclic system with a carbonyl at the 5-position and an ethoxy substituent at the 2-position, giving it a molecular formula of C₇H₈N₄O₂ and a molecular weight of 180.16 g/mol . The compound is primarily utilized as a synthetic building block or intermediate in medicinal chemistry and agrochemical research, where the 2-alkoxy substitution pattern provides a key structural diversification point relative to the unsubstituted parent scaffold [1].

Workflow

Synthetic intermediate for triazolopyrimidinone-based SAR exploration

Selection Logic

2-Ethoxy substituent provides a distinct steric and electronic profile relative to methoxy or unsubstituted analogs

Use Context

Medicinal chemistry and agrochemical building block for scaffold diversification at the 2-position

• [1] Ettahiri, W. (2019). SYNTHESIS, REACTIVITY AND BIOLOGICAL PROPERTIES OF TRIAZOLOPYRIMIDINES. Journal Marocain de Chimie Hétérocyclique, 18(4). DOI: 10.48369/imist.prsm/jmch-v18i4.20404 View Source

Why 2-Ethoxy Cannot Be Simply Replaced

The 2-position substituent on the [1,2,4]triazolo[1,5-a]pyrimidin-5-one scaffold directly modulates key physicochemical and pharmacokinetic properties such as lipophilicity, hydrogen-bonding capacity, and steric bulk [1]. Swapping the ethoxy group for a smaller methoxy, a different alkoxy chain, or a hydrogen atom alters the compound's computed logP, topological polar surface area (TPSA), and rotatable bond count, which in turn can drastically change its solubility profile, membrane permeability, metabolic stability, and target-binding conformation [2]. Consequently, direct replacement with a close analog without experimental validation risks compromising synthetic yield, biological activity, or downstream SAR interpretation [1].

Aspect

2-Ethoxy (Target)

Substitute Risk

2-Position Substituent

Ethoxy (‐OC₂H₅)

Methoxy, ‐H, or other alkoxy chains may shift logP, TPSA, and target-binding conformation

Lipophilicity Profile

Moderately lipophilic (XlogP positive)

Methoxy or unsubstituted analogs differ in logP; permeability and solubility may not transfer directly

Conformational Flexibility

2 rotatable bonds

Methoxy analog has 1 rotatable bond; entropic cost and binding conformation may differ

• [1] Ettahiri, W. (2019). SYNTHESIS, REACTIVITY AND BIOLOGICAL PROPERTIES OF TRIAZOLOPYRIMIDINES. Journal Marocain de Chimie Hétérocyclique, 18(4). DOI: 10.48369/imist.prsm/jmch-v18i4.20404 View Source
• [2] El-Agrody, A. M., et al. (2020). Biological activities of [1,2,4]triazolo[1,5-a]pyrimidines and analogs. Medicinal Chemistry Research, 29, 1751–1776. DOI: 10.1007/s00044-020-02609-1 View Source

2-Ethoxy Differentiation Evidence

Lipophilicity vs. Unsubstituted Parent

The 2-ethoxy substituent raises the predicted lipophilicity by approximately 0.27 log units compared to the unsubstituted parent compound 4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 14384-66-8). The target compound has a computed XlogP of 0.2 , whereas the parent scaffold has a measured LogP of -0.067 and a LogD (pH 7.4) of -0.072 [1]. This shift from negative to positive logP indicates a meaningful change from a hydrophilic to a moderately lipophilic compound, with implications for membrane permeability and organic solvent solubility.

Lipophilicity vs. Parent

Reported

Target XlogP = 0.2
Parent LogP = -0.067
ΔLogP ≈ +0.27

Supports membrane permeability screening context

Predicted vs. measured values; confirm experimentally

Evidence Dimension	Lipophilicity (XlogP / LogP)
Target Compound Data	XlogP = 0.2 (predicted)
Comparator Or Baseline	4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 14384-66-8): LogP = -0.067, LogD (pH 7.4) = -0.072
Quantified Difference	ΔLogP ≈ +0.27 (target – parent)
Conditions	Predicted values computed via atom-additive method (XlogP) for the target; measured values for the parent scaffold from ChemBase

Why This Matters

The ~0.27 log unit increase in lipophilicity can significantly enhance passive membrane permeability (a 1-unit logP increase can correlate with a 10-fold improvement in permeability coefficients), making the ethoxy derivative a more suitable starting point for CNS or intracellular target programs.

• [1] ChemBase. (n.d.). 4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 14384-66-8). Retrieved from https://www.chembase.cn/ View Source

TPSA Comparison with Parent Scaffold

The target compound exhibits a computed TPSA of 69 Ų , which is moderately higher than the TPSA of approximately 63 Ų reported for the unsubstituted parent scaffold [1]. This increase reflects the contribution of the ethoxy oxygen atom and affects predicted oral absorption and blood-brain barrier penetration, where TPSA values below 140 Ų are generally favorable for oral bioavailability and values below 90 Ų are considered optimal for CNS penetration.

TPSA vs. Parent

Reported

69 Ų

Supports oral absorption and CNS property review

ΔTPSA ≈ +6 Ų vs. parent (63 Ų); computed values

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 69 Ų
Comparator Or Baseline	4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 14384-66-8): TPSA ≈ 63 Ų
Quantified Difference	ΔTPSA ≈ +6 Ų
Conditions	Computed values

Why This Matters

The moderate TPSA places this compound within favorable ranges for both oral bioavailability (<140 Ų) and potential CNS penetration (<90 Ų), offering a balanced profile that may be preferred over more polar or more lipophilic analogs in early-stage library design.

• [1] ChemBase. (n.d.). 4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 14384-66-8). Retrieved from https://www.chembase.cn/ View Source

Rotatable Bond Count: Ethoxy vs. Methoxy

The 2-ethoxy derivative possesses 2 rotatable bonds , whereas the 2-methoxy analog (CAS 1566410-51-2) contains only 1 rotatable bond . The additional rotatable bond in the ethoxy group increases conformational flexibility but can also increase the entropic penalty upon target binding. This trade-off is critical in fragment-based drug discovery (FBDD) and lead optimization, where ligand efficiency metrics penalize excessive rotatable bonds.

Rotatable Bonds

Class-level

Ethoxy: 2 bonds
Methoxy: 1 bond

Supports conformational flexibility review

Data to verify; entropic penalty trade-off expected

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	2-Methoxy-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 1566410-51-2): 1 rotatable bond
Quantified Difference	+1 rotatable bond (ethoxy vs. methoxy)
Conditions	Computed molecular descriptors

Why This Matters

The additional rotatable bond provides greater conformational sampling, which can be advantageous for inducing fit upon target binding but may reduce binding affinity due to entropic costs; researchers can select between the ethoxy and methoxy analogs based on whether conformational flexibility or rigidity is desired for their specific target.

Molecular Weight Differentiation Among Analogs

The target compound (MW 180.16 g/mol) occupies an intermediate molecular weight range within the triazolopyrimidinone series. The unsubstituted parent (MW 136.11 g/mol) and the 2-methoxy analog (MW 166.14 g/mol) are both lighter , while the 2-ethoxy-7-methyl derivative (CAS 90953-22-3, MW 194.19 g/mol) is heavier . This places the 2-ethoxy compound in a favorable range for fragment-based screening (typically MW < 300 Da) while maintaining sufficient complexity for meaningful SAR exploration.

Molecular Weight

Class-level

180.16 g/mol

Supports fragment-based screening context

Data to verify; intermediate within analog series

Evidence Dimension	Molecular Weight
Target Compound Data	180.16 g/mol
Comparator Or Baseline	Parent: 136.11 g/mol; 2-Methoxy: 166.14 g/mol; 2-Ethoxy-7-methyl: 194.19 g/mol
Quantified Difference	+44.05 g/mol vs. parent; +14.02 g/mol vs. 2-methoxy; -14.03 g/mol vs. 2-ethoxy-7-methyl
Conditions	Standard molecular weight calculation

Why This Matters

The 180 Da molecular weight positions this compound as a 'lead-like' fragment, balancing the need for target-binding complementarity with the physicochemical property space that favors downstream developability, a key consideration for fragment-to-lead campaigns.

Hydrogen Bond Donor Count Comparison

The target compound contains only 1 hydrogen bond donor (HBD) , which is consistent with the parent scaffold (1 HBD) and the 2-methoxy analog (1 HBD) . This low HBD count is favorable for passive membrane permeability, as each additional HBD can reduce permeability by approximately 10-fold. All three compounds share 4 hydrogen bond acceptors (HBA), maintaining a HBD/HBA ratio that complies with Lipinski's Rule of Five.

HBD / HBA Count

Class-level

HBD = 1, HBA = 4

Supports permeability property review

Data to verify; conserved across parent and methoxy analog

Evidence Dimension	Hydrogen Bond Donor / Acceptor Count
Target Compound Data	HBD = 1, HBA = 4
Comparator Or Baseline	Parent scaffold: HBD = 1, HBA = 4; 2-Methoxy analog: HBD = 1, HBA = 4
Quantified Difference	No difference in HBD/HBA count; difference lies in lipophilicity and steric profile
Conditions	Computed molecular descriptors

Why This Matters

The conserved low HBD count across the series confirms that the differentiation between analogs rests on lipophilicity and steric effects rather than hydrogen-bonding potential, enabling more predictable SAR when substituting at the 2-position.

Structural Uniqueness for SAR Exploration

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold is recognized as a privileged structure in medicinal chemistry, with derivatives exhibiting anticancer, antimicrobial, antiviral, and anti-inflammatory activities [1]. The 2-ethoxy substituent provides a distinct steric and electronic environment compared to 2-alkyl, 2-aryl, or 2-amino-substituted analogs. While no published head-to-head biological comparisons exist for this specific compound against its closest analogs, the physicochemical differentiation documented above supports its utility as a unique SAR probe for exploring the 2-position chemical space within triazolopyrimidinone-based programs.

SAR Uniqueness

Context-dependent

2-Ethoxy fills a niche in 2-position property space not replicated by ‐H, ‐OCH₃, or ‐CH₃

Supports SAR probe selection context

No head-to-head biological comparisons published; scaffold-level inference

Evidence Dimension	Structural diversity at the 2-position
Target Compound Data	2-Ethoxy substituent (C₂H₅O–)
Comparator Or Baseline	2-H (parent), 2-OCH₃ (methoxy analog), 2-CH₃, 2-C₆H₅, 2-NH₂, 2-SCH₃ (various literature analogs)
Quantified Difference	Qualitative: ethoxy group provides unique combination of moderate electron-donating character, hydrogen-bond acceptor capability, and aliphatic chain extension
Conditions	Structural comparison based on published SAR trends [1]

Why This Matters

For procurement decisions in SAR-driven projects, the ethoxy substituent fills a specific niche in the 2-position property space (moderate lipophilicity, chain length, and electronic effects) that is not replicated by the methoxy, hydrogen, or other common substituents, making it a strategic choice for exploring structure-activity relationships around the triazolopyrimidinone core.

• [1] El-Agrody, A. M., et al. (2020). Biological activities of [1,2,4]triazolo[1,5-a]pyrimidines and analogs. Medicinal Chemistry Research, 29, 1751–1776. DOI: 10.1007/s00044-020-02609-1 View Source

Application Scenarios for 2-Ethoxy-triazolopyrimidinone

Fragment-Based Lead Discovery

The moderate molecular weight (180 Da) and favorable physicochemical profile (XlogP 0.2, TPSA 69 Ų, 1 HBD) make this compound an ideal fragment or early lead scaffold for CNS and anti-infective programs. Its ethoxy substituent provides a balance of lipophilicity and polarity that can be further elaborated at the 6- and 7-positions to generate diverse screening libraries.

Agrochemical Intermediate: Herbicides and Fungicides

The triazolopyrimidinone scaffold is a known template for herbicidal and fungicidal agents . The 2-ethoxy derivative can serve as a key intermediate in the synthesis of agrochemical candidates, where the ethoxy group may modulate soil mobility, plant uptake, and metabolic stability compared to methoxy or unsubstituted analogs.

ADME Profiling and Property Benchmarking

The well-characterized computed properties (XlogP, TPSA, rotatable bonds, HBD/HBA) allow this compound to be used as a calibration standard or reference compound in computational ADME model validation, particularly for evaluating the impact of 2-alkoxy substitution on predicted permeability and solubility.

Kinase and Purinergic Probe Development

Given the structural resemblance of triazolopyrimidinones to purine bases, this compound can be utilized as a core scaffold for developing ATP-competitive kinase inhibitors or adenosine receptor modulators . The 2-ethoxy group offers a distinct steric profile that may confer selectivity over related purinergic targets.

Application

Selection Property

Validation Focus

Fragment-Based Lead Discovery

MW < 300 Da; balanced logP/TPSA profile

Permeability and ligand-efficiency endpoint review

Agrochemical Intermediate Research

Triazolopyrimidinone scaffold with 2-alkoxy diversification

Soil mobility and metabolic stability endpoint review

ADME Model Validation

Well-characterized computed descriptors

Predicted permeability and solubility benchmarking

Kinase / Purinergic Probe Development

Purine-like core with distinct 2-ethoxy steric profile

ATP-competitive binding and selectivity context review